Cas no 137515-66-3 ((2R,3S)-1,2-Epoxy-3-(Cbz-amino)-4-phenylbutane)

• Product Name: (2R,3S)-1,2-Epoxy-3-(Cbz-amino)-4-phenylbutane
• CAS No: 137515-66-3
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 64482
• PubChem ID: 10017522
• Update Time: 2025-08-05

(2R,3S)-1,2-Epoxy-3-(Cbz-amino)-4-phenylbutane Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-1,2-Epoxy-3-(Cbz-amino)-4-phenylbutane
• (2R,3S)-1,2-Epoxy-3-(benzyloxycarbonyl-amino)-4-phenylbutane
• (1R,1'S)-1-(1'-N-benzyloxycarbonylamino-2'-phenyl)ethyloxirane
• (2R)-[1-(N-Benzyloxycarbonyl)amino-2-phenyl-(1S)ethyl]oxirane
• [(1S)-1-(2R)-oxiranyl-2-phenylethyl]-carbamic acid phenylmethyl ester
• [1S-(1S-oxiranyl)-2-phenylethyl]carbamic acid benzyl ester
• 2(R)-3(S)-1,2-Epoxy-3-phenylmethoxycarbonylamino-4-phenylbutane
• ATORVASTATIN CA
• LIPITOR
• N-((Benzyloxy)carbonyl)-2S-amino-1-phenyl-3R-3,4-epoxybutane
• nbsp
• pd134298-38a
• Tahor
• 137515-66-3
• SCHEMBL5929893
• BENZYL N-[(1S)-1-[(2R)-OXIRAN-2-YL]-2-PHENYLETHYL]CARBAMATE
• Carbamic acid, N-[(1S)-1-(2R)-2-oxiranyl-2-phenylethyl]-, phenylmethyl ester

• Inchi： 1S/C18H19NO3/c20-18(22-12-15-9-5-2-6-10-15)19-16(17-13-21-17)11-14-7-3-1-4-8-14/h1-10,16-17H,11-13H2,(H,19,20)/t16-,17-/m0/s1
• InChI Key： DURMMNMFHRIMJD-IRXDYDNUSA-N
• SMILES： O1C[C@H]1[C@H](CC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.13649347g/mol
• Monoisotopic Mass: 297.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2R,3S)-1,2-Epoxy-3-(Cbz-amino)-4-phenylbutane

Compound CAS No. 137515-66-3: (2R,3S)-1,2-Epoxy-3-(Cbz-amino)-4-phenylbutane

The compound with CAS No. 137515-66-3, commonly referred to as (2R,3S)-1,2-Epoxy-3-(Cbz-amino)-4-phenylbutane, is a highly specialized organic molecule with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable building block in the construction of complex molecules. The epoxy group and the Cbz-amino (benzyloxycarbonyl amino) functionality are key features that contribute to its versatility in chemical reactions.

Recent studies have highlighted the importance of this compound in the development of advanced materials and drug delivery systems. For instance, researchers have explored its potential as a precursor for synthesizing bioactive molecules with tailored properties. The stereocenter at positions 2R and 3S plays a crucial role in determining the compound's reactivity and selectivity during various chemical transformations. This stereochemical control is essential for applications in asymmetric synthesis and enantioselective catalysis.

One of the most notable advancements involving this compound is its use in the synthesis of polymeric materials with enhanced mechanical and thermal properties. By incorporating the epoxy group into polymer backbones, scientists have achieved significant improvements in material durability and resistance to environmental factors. Additionally, the Cbz-amino group has been utilized as a protective moiety in peptide synthesis, enabling precise control over reaction pathways and product purity.

Furthermore, the compound has been studied for its potential in medicinal chemistry. Its ability to act as a scaffold for constructing bioactive molecules has led to investigations into its role in drug design. For example, derivatives of this compound have been tested for their ability to inhibit specific enzymes involved in disease pathways, showcasing its potential as a lead compound for therapeutic development.

In terms of synthesis, the preparation of (2R,3S)-1,2-Epoxy-3-(Cbz-amino)-4-phenylbutane involves a multi-step process that combines principles from stereochemistry and organic synthesis. The use of chiral catalysts and protecting groups ensures high yields and excellent stereochemical outcomes. Recent advancements in catalytic asymmetric epoxidation have further streamlined the synthesis process, making this compound more accessible for large-scale applications.

Looking ahead, the compound's role in cutting-edge research continues to expand. Its application in nanotechnology and green chemistry is an emerging area of interest. By leveraging its unique properties, scientists are exploring ways to develop sustainable materials and processes that align with modern environmental standards.

In conclusion, CAS No. 137515-66-3 represents a pivotal molecule in contemporary organic chemistry. Its combination of stereochemical complexity and functional diversity positions it as an invaluable tool for advancing scientific research across multiple disciplines. As new discoveries emerge, this compound will undoubtedly continue to play a central role in shaping the future of chemical innovation.